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molecular formula C13H13NOS B8517921 4-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-methyl-1,3-thiazole

4-(3,4-dihydro-2H-1-benzopyran-6-yl)-2-methyl-1,3-thiazole

Cat. No. B8517921
M. Wt: 231.32 g/mol
InChI Key: CRCDPGIQVHJCAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09238026B2

Procedure details

A solution of 2-chloro-1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one (9b) (270 mg, 1.28 mmol) and thioacetamide (106 mg, 1.41 mmol) in dioxane (10 mL) was refluxed for 20 hours, then the reaction mixture was concentrated in vacuo. The residue was diluted with dichloromethane (20 mL), washed with water (10 mL), brine (10 mL), dried over sodium sulfate, filtered and evaporated under reduced pressure. The residue was purified by flash chromatography on silica gel (cyclohexane/ethyl acetate 80/20) to afford the desired thiazole (13a) as a yellow oil (260 mg, 1.12 mmol, 88%).
Quantity
270 mg
Type
reactant
Reaction Step One
Quantity
106 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
88%

Identifiers

REACTION_CXSMILES
Cl[CH2:2][C:3]([C:5]1[CH:6]=[CH:7][C:8]2[O:13][CH2:12][CH2:11][CH2:10][C:9]=2[CH:14]=1)=O.[C:15]([NH2:18])(=[S:17])[CH3:16]>O1CCOCC1>[O:13]1[C:8]2[CH:7]=[CH:6][C:5]([C:3]3[N:18]=[C:15]([CH3:16])[S:17][CH:2]=3)=[CH:14][C:9]=2[CH2:10][CH2:11][CH2:12]1

Inputs

Step One
Name
Quantity
270 mg
Type
reactant
Smiles
ClCC(=O)C=1C=CC2=C(CCCO2)C1
Name
Quantity
106 mg
Type
reactant
Smiles
C(C)(=S)N
Name
Quantity
10 mL
Type
solvent
Smiles
O1CCOCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated in vacuo
ADDITION
Type
ADDITION
Details
The residue was diluted with dichloromethane (20 mL)
WASH
Type
WASH
Details
washed with water (10 mL), brine (10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography on silica gel (cyclohexane/ethyl acetate 80/20)

Outcomes

Product
Name
Type
product
Smiles
O1CCCC2=C1C=CC(=C2)C=2N=C(SC2)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.12 mmol
AMOUNT: MASS 260 mg
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 87.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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